2-(2-Fluoro-3-methoxyphenyl)-2-methylpropanenitrile

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 2-(2-fluoro-3-methoxyphenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C11H12FNO/c1-11(2,7-13)8-5-4-6-9(14-3)10(8)12/h4-6H,1-3H3
• InChI Key: HUPXWYOGXDMHKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=C(C(=CC=C1)OC)F

Description

2-(2-Fluoro-3-methoxyphenyl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 g (24.22 mmol) of 2-fluoro-3-methoxybenzyl cyanide is dissolved in 38 ml of N,N-dimethylformamide and mixed with 6.87 g (48.35 mmol) of methyl iodide. At 0° C., 2.11 g (48.35 mmol) of sodium hydride (55%) is added in portions within 45 minutes. After 20 hours of stirring at room temperature, the batch is poured into ice water and extracted three times with 200 ml each of diethyl ether. The organic phases are washed with water and brine and dried. After the desiccant is filtered off and after the solvent is spun off, the residue is chromatographed on silica gel (mobile solvent ethyl acetate/hexane). 4.66 g (99.5%) of the desired compound is isolated.